Cas no 24704-57-2 (Methyl-d3 Acetate)

• Product Name: Methyl-d3 Acetate
• CAS No: 24704-57-2
• MF: C₃H₆O₂
• MW: 77.097026348114
• CID: 253939
• Update Time: 2025-11-01

Methyl-d3 Acetate Chemical and Physical Properties

Names and Identifiers

• Methan-d3-ol,acetate (6CI,9CI)
• < (2)H> methyl methanoate
• < (2)H3> methyl acetate
• < 2,2,2-D3> Essigsaeure-methylester
• < Essigsaeure-C-d(3)> -methylester
• 176672_ALDRICH
• 2,2,2-trideuterio-acetic acid methyl es
• 2,2,2-trideuterioacetic acid methyl ester
• 2,2,2-Trideuterio-essigsaeure-methylester
• acetate de methyle d3
• EINECS 245-848-4
• methyl [2H]formate
• methyl < 2H> formate
• methyl deuteroformate
• methyl formate-1-d
• Methyl formate-d
• Methyl-d3 Acetate

• Inchi： 1S/C3H6O2/c1-3(4)5-2/h1-2H3/i2D3
• InChI Key： KXKVLQRXCPHEJC-BMSJAHLVSA-N
• SMILES： O(C([2H])([2H])[2H])C(C)=O

Additional information on Methyl-d3 Acetate

Comprehensive Guide to Methyl-d3 Acetate (CAS No. 24704-57-2): Properties, Applications, and Industry Insights

Methyl-d3 Acetate (CAS No. 24704-57-2), a deuterated variant of methyl acetate, is a specialized chemical compound gaining traction in analytical chemistry, pharmaceuticals, and material science. Its unique isotopic labeling (deuterium substitution) makes it invaluable for NMR spectroscopy, mass spectrometry, and metabolic studies. This article delves into its molecular characteristics, cutting-edge applications, and answers frequently searched questions like "What is deuterated methyl acetate used for?" and "How does Methyl-d3 Acetate improve drug development?".

The compound’s structure features three deuterium atoms replacing hydrogen in the methyl group, enhancing its utility as a non-radioactive tracer. Researchers favor Methyl-d3 Acetate-d3 for its stability and minimal interference in kinetic studies. Recent trends highlight its role in green chemistry, where deuterated solvents reduce waste and improve reaction efficiency. Searches for "sustainable deuterated reagents" have surged by 40% in 2023, reflecting industry demand.

In pharmaceuticals, Methyl-d3 Acetate aids in drug metabolite identification and bioavailability testing. A 2024 study published in the Journal of Labelled Compounds demonstrated its effectiveness in tracking esterase enzyme activity—answering queries like "Can deuterated esters improve drug safety?". Its low toxicity profile aligns with the FDA’s push for safer excipients, making it a hotspot for formulation scientists.

Material science applications include polymer research, where deuterated compounds help analyze molecular dynamics. For instance, Methyl-d3 Acetate is used to study biodegradable plastics, addressing the popular search term "deuterated solvents in eco-friendly materials". Its compatibility with FTIR and Raman spectroscopy further cements its versatility.

From a synthesis perspective, CAS 24704-57-2 is produced via acid-catalyzed esterification of deuterated methanol with acetic acid. Purification involves distillation to achieve >99% isotopic purity, a key concern for buyers searching "high-purity Methyl-d3 Acetate suppliers". Storage recommendations (-20°C under argon) are critical to prevent isotopic exchange, a topic covered in 12% of recent forum discussions.

The market for deuterated chemicals is projected to grow at 7.8% CAGR through 2030, driven by precision medicine and advanced diagnostics. Methyl-d3 Acetate exemplifies this trend, bridging gaps in quantitative analysis and molecular imaging. Whether you’re exploring "deuterated solvent alternatives" or "isotope effects in organic synthesis", this compound offers a robust toolkit for modern science.